Cas no 889858-33-7 (tert-butyl 2,5-diaminobenzoate)
889858-33-7 structure
Product Name:tert-butyl 2,5-diaminobenzoate
CAS No:889858-33-7
MF:C11H16N2O2
MW:208.256942749023
CID:1936074
PubChem ID:20202630
Update Time:2025-04-21
tert-butyl 2,5-diaminobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,5-diamino-, 1,1-dimethylethyl ester
- tert-butyl 2,5-diaminobenzoate
- 889858-33-7
- EN300-27783071
- ANIREVWMFYABFK-UHFFFAOYSA-N
- SCHEMBL1185611
-
- Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,12-13H2,1-3H3
- InChI Key: ANIREVWMFYABFK-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C=CC=1N)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 208.121177757Da
- Monoisotopic Mass: 208.121177757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 78.3Ų
tert-butyl 2,5-diaminobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783071-1g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 1g |
$728.0 | 2023-09-09 | ||
| Enamine | EN300-27783071-5g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 5g |
$2110.0 | 2023-09-09 | ||
| Enamine | EN300-27783071-10g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 10g |
$3131.0 | 2023-09-09 | ||
| Enamine | EN300-27783071-0.05g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-27783071-0.1g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-27783071-0.25g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-27783071-0.5g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-27783071-1.0g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-27783071-2.5g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-27783071-5.0g |
tert-butyl 2,5-diaminobenzoate |
889858-33-7 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 |
tert-butyl 2,5-diaminobenzoate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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